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Compound of Interest

Compound Name: 2-Thiopheneacetonitrile

Cat. No.: B147512 Get Quote

An In-depth Technical Guide to 2-
Thienylacetonitrile
This guide provides a comprehensive overview of the core physical and chemical properties of

2-thienylacetonitrile, tailored for researchers, scientists, and professionals in drug development.

It includes detailed data, experimental protocols, and safety information to support its

application in pharmaceutical and agrochemical synthesis.

Physical and Chemical Properties
2-Thienylacetonitrile is a pale yellow liquid that is soluble in common organic solvents.[1] It is

recognized for its role as a versatile raw material in the synthesis of various intermediates,

flavors, and specialty polymers.[1]

Table 1: Physical and Chemical Properties of 2-Thienylacetonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b147512?utm_src=pdf-interest
https://www.nj-finechem.com/knowledge/custom/2-thienylacetonitrile-a-closer-look-at-availability-use-and-safety.html
https://www.nj-finechem.com/knowledge/custom/2-thienylacetonitrile-a-closer-look-at-availability-use-and-safety.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆H₅NS [1][2][3][4][5]

Molecular Weight 123.18 g/mol [2][3][5]

Appearance Pale yellow liquid [1][2]

Melting Point 50-51 °C [2]

Boiling Point

115-120 °C at 22 mmHg; 235-

238 °C at atmospheric

pressure

[2]

Density
Approximately 1.14 g/cm³ to

1.157 g/mL at 25 °C
[1][2]

Refractive Index n20/D 1.542 [2]

Flash Point 102 °C (215.6 °F) - closed cup

Solubility
Soluble in common organic

solvents
[1]

CAS Number 20893-30-5 [3][4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-thienylacetonitrile.

Table 2: Spectroscopic Identifiers for 2-Thienylacetonitrile

Spectroscopic Identifier Value

SMILES String N#CCc1cccs1

InChI 1S/C6H5NS/c7-4-3-6-2-1-5-8-6/h1-2,5H,3H2

InChI Key CLSHQIDDCJTHAJ-UHFFFAOYSA-N

Chemical Reactivity and Stability
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2-Thienylacetonitrile's reactivity is centered around the nitrile group and the thienyl ring, making

it a valuable building block in organic synthesis.[1] It is used as a reagent in the synthesis of

monodisperse Au/Au@polythiophene core/shell nanospheres.[2]

Nitriles, as a class, can undergo polymerization in the presence of certain metals and their

compounds. They are generally incompatible with strong oxidizing acids, which can lead to

violent reactions. Mixing nitriles with bases can result in the formation of hydrogen cyanide.

Safety and Handling Precautions
2-Thienylacetonitrile is considered hazardous for transport and requires careful handling.[1] It is

classified as a combustible acute toxicant.

Hazard Classifications:

Acute Toxicity (Oral, Dermal, Inhalation): Category 4

Skin Irritation: Category 2

Eye Irritation: Category 2

Specific Target Organ Toxicity (Single Exposure): Category 3, affecting the respiratory

system

Precautionary Measures:

Handling: Use in a well-ventilated area or under a fume hood.[6][7] Avoid contact with skin,

eyes, and clothing.[6] Keep away from heat, sparks, and open flames.[6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

a face shield.[7] A dust mask (type N95) or appropriate respirator should be used when

vapours may be generated.

Storage: Store in a cool, dark, and well-ventilated place in a tightly closed container.[8] Keep

away from incompatible materials such as oxidizing agents.[8]

First Aid: In case of inhalation, move the person to fresh air.[6] For skin contact, remove

contaminated clothing and rinse the skin with plenty of water.[6] If in eyes, rinse cautiously
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with water for several minutes.[6] If swallowed, rinse mouth and seek medical attention.[6]

Logical Workflow for Safe Handling of 2-Thienylacetonitrile

Hazard Assessment

Personal Protective Equipment (PPE)

Handling Procedures

Storage

Emergency Procedures

Identify Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin & Eye Irritant
- Respiratory Irritant

Required PPE:
- Protective Gloves

- Safety Goggles/Face Shield
- Protective Clothing

- Respirator (if needed)

Safe Handling:
- Use in well-ventilated area

- Avoid contact with skin and eyes
- Keep away from ignition sources

Proper Storage:
- Cool, dark, well-ventilated area

- Tightly closed container
- Away from oxidizing agents

First Aid Measures:
- Inhalation: Fresh air

- Skin: Wash with water
- Eyes: Rinse with water

- Ingestion: Seek medical help

Spill & Fire:
- Evacuate area

- Use appropriate extinguishing media
- Wear full protective gear
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Caption: Logical workflow for the safe handling of 2-thienylacetonitrile.

Experimental Protocols
Synthesis of 2-Thienylacetonitrile

A common method for the preparation of 2-thienylacetonitrile involves a two-step process

starting from thiophene.[9]

Step 1: Preparation of 2-Chloromethylthiophene

Reactants: Thiophene, paraformaldehyde, and concentrated hydrochloric acid.[9]

Procedure:

A mixture of paraformaldehyde and concentrated hydrochloric acid is stirred at a low

temperature (0-5°C).[9]

Thiophene is slowly added dropwise to the mixture over 10-30 minutes.[9]

The reaction is kept at this temperature for 1-2 hours after the addition is complete.[9]

Phosphorus trichloride is then added dropwise over 1-3 hours while maintaining the

temperature at 0-5°C. The addition of phosphorus trichloride increases the concentration

of hydrochloric acid, thereby improving the yield.[9]

Step 2: Preparation of 2-Thienylacetonitrile

Reactants: 2-Chloromethylthiophene (from Step 1) and sodium cyanide.[9]

Solvent: A mixed solvent of water and acetone is used to increase the solubility of the

reactants and act as a phase transfer catalyst.[9]

Procedure:

Solid sodium cyanide is dissolved in water in a reaction vessel.[9]

Acetone is added to the solution.[9]
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The crude 2-chloromethylthiophene from the previous step is added dropwise to the

sodium cyanide solution while heating to 50-80°C (a specific example mentions 60-65°C).

[9]

The reaction mixture is maintained at this temperature for a few hours (e.g., 3 hours) to

ensure the completion of the reaction.[9]

Synthesis Workflow of 2-Thienylacetonitrile
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Caption: Synthesis workflow for 2-thienylacetonitrile from thiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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